Cas no 62176-97-0 (1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-)
62176-97-0 structure
Product Name:1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-
CAS No:62176-97-0
MF:C4H7N5O2
MW:157.130679368973
CID:455394
PubChem ID:12318333
Update Time:2025-04-19
1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino-
- 2-(3,5-diamino-1,2,4-triazol-1-yl)acetic acid
- AKOS017532004
- DTXSID40488080
- 62176-97-0
- (3,5-Diamino-1H-1,2,4-triazol-1-yl)acetic acid
-
- Inchi: 1S/C4H7N5O2/c5-3-7-4(6)9(8-3)1-2(10)11/h1H2,(H,10,11)(H4,5,6,7,8)
- InChI Key: OAMSMNHHFBGDFH-UHFFFAOYSA-N
- SMILES: OC(CN1C(N)=NC(N)=N1)=O
Computed Properties
- Exact Mass: 157.06011
- Monoisotopic Mass: 157.05997448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 120.05
1H-1,2,4-Triazole-1-acetic acid, 3,5-diamino- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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